Cas no 623574-00-5 (Zabofloxacin hydrochloride)

• Product Name: Zabofloxacin hydrochloride
• CAS No: 623574-00-5
• MF: C₁₉H₂₁ClFN₅O₄
• MW: 437.852546453476
• CID: 2835776
• PubChem ID: 51353524
• Update Time: 2025-06-11

Zabofloxacin hydrochloride Chemical and Physical Properties

Names and Identifiers

• zabofloxacin HCl
• Zabofloxacin (hydrochloride)
• 1-cyclopropyl-6-fluoro-7-[(8E)-8-methoxyimino-2,6-diazaspiro[3.4]octan-6-yl]-4-oxo-1,8-naphthyridine-3-carboxylic acid;hydrochloride
• Zabofloxacin hydrochloride
• DW-224a
• MS-27847
• DW-224
• HY-106410A
• DA-68796
• CS-0091113
• 1-cyclopropyl-6-fluoro-7-[(8Z)-8-methoxyimino-2,6-diazaspiro[3.4]octan-6-yl]-4-oxo-1,8-naphthyridine-3-carboxylic acid;hydrochloride
• 623574-00-5

• Inchi： 1S/C19H20FN5O4.ClH/c1-29-23-14-6-24(9-19(14)7-21-8-19)17-13(20)4-11-15(26)12(18(27)28)5-25(10-2-3-10)16(11)22-17;/h4-5,10,21H,2-3,6-9H2,1H3,(H,27,28);1H/b23-14-;
• InChI Key： IFPBSRFVNPCZMK-BJMORVNCSA-N
• SMILES： Cl.FC1=CC2C(C(C(=O)O)=CN(C=2N=C1N1C/C(/C2(C1)CNC2)=N/OC)C1CC1)=O

Computed Properties

• Exact Mass: 437.1266100g/mol
• Monoisotopic Mass: 437.1266100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 794
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107

Additional information on Zabofloxacin hydrochloride

Introduction to Zabofloxacin Hydrochloride (CAS No: 623574-00-5)

Zabofloxacin hydrochloride, with the chemical compound identifier CAS No 623574-00-5, is a synthetic chemotherapeutic agent belonging to the fluoroquinolone class of antibiotics. This compound has garnered significant attention in the field of medicinal chemistry due to its potent antimicrobial properties and broad-spectrum activity. Fluoroquinolones, as a class, are renowned for their ability to inhibit bacterial DNA gyrase and topoisomerase IV, which are essential enzymes for bacterial replication and transcription. The introduction of fluorine atoms into the quinolone core has been demonstrated to enhance both the potency and stability of these antibiotics, making them highly effective against a wide range of Gram-positive and Gram-negative bacteria.

The chemical structure of Zabofloxacin hydrochloride features a fluorine-substituted quinolone ring system, which contributes to its remarkable efficacy. The hydrochloride salt form improves the solubility and bioavailability of the compound, facilitating its absorption and distribution within the body. This has made Zabofloxacin hydrochloride a promising candidate for treating various infections, particularly those caused by multidrug-resistant bacteria.

In recent years, there has been a growing interest in developing novel fluoroquinolones with improved pharmacokinetic profiles and reduced side effects. One of the key areas of research has been the optimization of the quinolone scaffold to enhance selectivity and minimize toxicity. Studies have shown that modifications in the substitution patterns of the quinolone ring can significantly influence the binding affinity to bacterial enzymes while maintaining high efficacy against pathogens. This has led to the discovery of several new analogs with enhanced therapeutic potential.

One notable advancement in this domain is the development of Zabofloxacin hydrochloride, which has been shown to exhibit superior activity against both aerobic and anaerobic bacteria. This broad-spectrum activity makes it particularly valuable in treating complicated infections where multiple bacterial species may be involved. Additionally, Zabofloxacin hydrochloride has demonstrated efficacy in preclinical studies against infections caused by organisms that are resistant to other fluoroquinolones, such as methicillin-resistant *Staphylococcus aureus* (MRSA) and vancomycin-resistant enterococci (VRE).

The pharmacological profile of Zabofloxacin hydrochloride is characterized by its high bioavailability, rapid absorption, and prolonged half-life, which allows for once-daily dosing in many clinical scenarios. This attribute is particularly beneficial for patient compliance and convenience. Furthermore, preliminary clinical trials have indicated that Zabofloxacin hydrochloride exhibits a favorable safety profile with minimal adverse effects when compared to other fluoroquinolones.

Recent research has also explored the potential applications of Zabofloxacin hydrochloride in treating non-infectious diseases. Fluoroquinolones have been found to possess anti-inflammatory properties, which could be exploited for therapeutic purposes beyond their traditional role as antibiotics. Studies have suggested that compounds like Zabofloxacin hydrochloride may modulate inflammatory pathways by inhibiting key mediators such as cytokines and chemokines. This opens up new avenues for investigating their use in conditions like rheumatoid arthritis, inflammatory bowel disease, and even certain types of cancer.

The synthesis of Zabofloxacin hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The fluorination step is particularly critical and often employs palladium-catalyzed cross-coupling reactions or electrochemical methods to introduce the fluorine atom at the desired position on the quinolone ring. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, reducing waste and energy consumption while maintaining high-quality standards.

In conclusion, Zabofloxacin hydrochloride (CAS No: 623574-00-5) represents a significant advancement in antimicrobial therapy due to its potent activity, broad-spectrum efficacy, and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications for this compound, both in treating infectious diseases and exploring its potential in managing non-infectious conditions. As our understanding of bacterial resistance mechanisms evolves, compounds like Zabofloxacin hydrochloride will play an increasingly important role in addressing global health challenges related to antimicrobial resistance.